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Compound of Interest

Compound Name: Calcium Saccharate

Cat. No.: B1201877

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Calcium
Saccharate (also known as calcium D-glucarate) from D-glucaric acid. This document details
the underlying chemistry, experimental protocols, and analytical methods for characterization,
tailored for professionals in research and drug development.

Introduction

Calcium Saccharate, the calcium salt of D-glucaric acid, is a chemical compound with
significant interest in the pharmaceutical and nutraceutical industries.[1][2] D-glucaric acid and
its derivatives are known to be inhibitors of B-glucuronidase, an enzyme implicated in the
enterohepatic recirculation of hormones and various toxins.[2] By inhibiting this enzyme,
Calcium Saccharate is believed to support the body's detoxification pathways. This guide
focuses on the chemical synthesis of Calcium Saccharate Tetrahydrate, the common hydrated
form, from its precursor, D-glucaric acid.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of Calcium Saccharate is
crucial for its synthesis, handling, and formulation.
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Chemical Name

Calcium
(2S,3S,45,5R)-2,3,4,5-

tetrahydroxyhexanedioate

[3]

tetrahydrate
Calcium D-glucarate, D-
Synonyms ) ) ) [4]
Saccharic acid calcium salt
CAS Number 5793-89-5 (tetrahydrate) [3]
Molecular Formula CeHsCaOs-4H20 [5]
Molecular Weight 320.26 g/mol [3]
White to off-white crystalline
Appearance [4]
powder or granules
N Sparingly soluble in water
Solubility [41[6]

(0.43 g/L); insoluble in ethanol

Specific Rotation [a]2°/D

+18.5° to +22.5° (c=60 mg/mL
in 4.8 N HCI, after 1 hr)

[5]

Melting Point

>185 °C (decomposes)

[4]

Synthesis of Calcium Saccharate from D-Glucaric

Acid

The core of the synthesis is a neutralization reaction where the dicarboxylic acid, D-glucaric

acid, reacts with a calcium-containing base to form the corresponding salt, Calcium

Saccharate. The most common and straightforward laboratory-scale synthesis involves the

reaction of D-glucaric acid with calcium hydroxide.

Reaction Principle

D-glucaric acid, with its two carboxylic acid functional groups, reacts with calcium hydroxide in

a 1:1 molar ratio to form the calcium salt and water. The low agueous solubility of Calcium

Saccharate allows for its precipitation from the reaction mixture, facilitating its isolation.
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Experimental Protocol

This protocol describes a laboratory-scale synthesis of Calcium Saccharate Tetrahydrate from
D-glucaric acid and calcium hydroxide.

Materials:

e D-Glucaric Acid (CeH100s, MW: 210.14 g/mol )

¢ Calcium Hydroxide (Ca(OH)z, MW: 74.09 g/mol)
» Deionized Water

Equipment:

» Reaction vessel (e.g., beaker or flask) with a magnetic stirrer and heating mantle
e pH meter or pH indicator strips

e Buchner funnel and vacuum flask

 Filter paper

e Drying oven

Procedure:

o Preparation of D-Glucaric Acid Solution: In a reaction vessel, dissolve 1 mole-equivalent of
D-glucaric acid in an appropriate volume of deionized water. Gentle heating (40-50°C) may
be required to aid dissolution.

o Preparation of Calcium Hydroxide Slurry: In a separate beaker, prepare a slurry of 1 mole-
equivalent of calcium hydroxide in deionized water.

e Reaction: While stirring the D-glucaric acid solution, slowly add the calcium hydroxide slurry.
The reaction is a neutralization, and the formation of a white precipitate of Calcium
Saccharate should be observed.
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e pH Adjustment: Monitor the pH of the reaction mixture. The target pH for the completion of
the reaction is typically near-neutral (pH 6.5-7.5). If necessary, add small portions of the
calcium hydroxide slurry until the target pH is reached and remains stable.

o Digestion of the Precipitate: Continue stirring the mixture at a slightly elevated temperature
(e.g., 40-50°C) for a period of time (e.g., 1-2 hours) to allow for complete reaction and to
improve the filterability of the precipitate.

« |solation of the Product: Cool the reaction mixture to room temperature and then further cool
in an ice bath to maximize precipitation. Collect the white precipitate by vacuum filtration
using a Buchner funnel.

e Washing: Wash the filter cake with cold deionized water to remove any unreacted starting
materials and soluble impurities.

e Drying: Dry the purified Calcium Saccharate Tetrahydrate in a drying oven at a moderate
temperature (e.g., 50-60°C) until a constant weight is achieved. The product is a white
crystalline powder.

Purification

For higher purity, the crude Calcium Saccharate can be subjected to a purification step. A
common method involves creating a slurry of the crude product in hot water (40-50°C),
followed by cooling and filtration. This process helps to remove any occluded impurities.

Analytical Characterization and Quality Control

The synthesized Calcium Saccharate should be characterized to confirm its identity and
purity. The United States Pharmacopeia (USP) provides standard methods for this purpose.[5]
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Parameter Method Acceptance Criteria (USP)
) Titration with 0.05 M edetate 98.5% - 102.0% of
Purity (Assay) L
disodium VS CeHsCaOs-4H20
Identification A Test for Calcium Positive response

Conforms to the reference

Identification B Infrared Absorption
spectrum
Specific Rotation Polarimetry +18.5° to +22.5°
Chloride Limit test <0.07%
Sulfate Limit test <0.12%
Heavy Metals Method I <0.002%
) Test with alkaline cupric No red precipitate is formed
Sucrose and Reducing Sugars ) )
tartrate immediately

Visualization of Workflow and Pathways
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of Calcium Saccharate
from D-glucaric acid.
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Synthesis Workflow for Calcium Saccharate

Starting Materials

D-Glucaric Acid Solution Calcium Hydroxide Slurry

Reaction|& Isolation

Neutralization Reaction

Precipitation

Vacuum Filtration

Washing

Final Rroduct

Calcium Saccharate Tetrahydrate

Click to download full resolution via product page

Caption: Workflow for Calcium Saccharate Synthesis.
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Chemical Transformation

The diagram below shows the chemical reaction for the formation of Calcium Saccharate from
D-glucaric acid.
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Chemical Synthesis of Calcium Saccharate

> Calcium Saccharate * 2H20 P  Water

D-Glucaric Acid + Ca(OH)2

Calcium Hydroxide

In Vivo Pathway of Calcium Saccharate

Calcium Saccharate (Oral)

D-Glucaric Acid (in stomach)

etabolism

D-Glucaro-1,4-lactone (Metabolite)

B-glucuronidase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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